(3R)-3-Amino-3-(3,4-dibromophenyl)propan-1-OL

Specification

• Molecular Formula: C9H11Br2NO
• Molecular Weight: 309.00 g/mol
• IUPAC Name: (3R)-3-amino-3-(3,4-dibromophenyl)propan-1-ol
• Standard InChI: InChI=1S/C9H11Br2NO/c10-7-2-1-6(5-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• Standard InChI Key: BWBGEJAUCGKTHT-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@@H](CCO)N)Br)Br
• Canonical SMILES: C1=CC(=C(C=C1C(CCO)N)Br)Br

Introduction

(3R)-3-Amino-3-(3,4-dibromophenyl)propan-1-OL is a specialty chemical compound with a specific stereochemistry, indicated by the "3R" configuration. It belongs to the class of amino alcohols, featuring both an amino group and a hydroxyl group attached to a propanol backbone. The compound also includes a dibromophenyl moiety, which contributes to its unique chemical and biological properties.

Biological and Pharmaceutical Applications

While specific biological activities of (3R)-3-Amino-3-(3,4-dibromophenyl)propan-1-OL are not well-documented, compounds with similar structures often exhibit potential in pharmaceutical research. For instance, amino alcohols with halogenated phenyl groups can interact with biological targets, influencing enzyme modulation and receptor interactions. The presence of bromine in the dibromophenyl moiety may alter reactivity patterns compared to chlorinated or fluorinated analogs.

Compound Feature	Potential Application
Amino and Hydroxyl Groups	Enzyme Modulation, Receptor Interactions
Dibromophenyl Moiety	Altered Reactivity Patterns

Comparison with Similar Compounds

Similar compounds, such as (3R)-3-Amino-3-(2,4-dichlorophenyl)propan-1-OL and (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, have been studied for their biological activities and potential therapeutic applications. These compounds often serve as intermediates in organic synthesis and have roles in drug development targeting neurological pathways.

Compound	Structure Features	Unique Aspects
(3R)-3-Amino-3-(2,4-dichlorophenyl)propan-1-OL	Dichlorophenyl Group	Selective Dopamine Receptor Modulation
(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol	Trifluorophenyl Group	Enhanced Lipophilicity and Biological Activity
(3R)-3-Amino-3-(3,4-dibromophenyl)propan-1-OL	Dibromophenyl Group	Potential for Different Reactivity Patterns